(S)-(+)-5,5-Dimethyl-4-phenyl-2-oxazolidinone

• IUPAC Name: (4S)-5,5-dimethyl-4-phenyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C11H13NO2/c1-11(2)9(12-10(13)14-11)8-6-4-3-5-7-8/h3-7,9H,1-2H3,(H,12,13)/t9-/m0/s1
• InChI Key: HSQRCAULDOQKPF-VIFPVBQESA-N
• Canonical SMILES: CC1(C(NC(=O)O1)C2=CC=CC=C2)C
• Isomeric SMILES: CC1([C@@H](NC(=O)O1)C2=CC=CC=C2)C
• Molecular Formula: C11H13NO2
• DSSTOX Substance ID: DTXSID10370009
• Molecular Weight: 191.23 g/mol
• CAS RN: 168297-84-5

Description

Synthesis Analysis

The synthesis of (S)-(+)-5,5-Dimethyl-4-phenyl-2-oxazolidinone involves a multi-step process starting from the corresponding α-amino acid. The amino acid undergoes esterification followed by Grignard addition to yield a 1,2-amino alcohol, which is then cyclized to the oxazolidinone. This methodology allows for the preparation of various substituted oxazolidinones, demonstrating the compound's versatility as a chiral auxiliary in asymmetric synthesis (Krein & Lowary, 2002).

Molecular Structure Analysis

(S)-(+)-5,5-Dimethyl-4-phenyl-2-oxazolidinone exhibits a molecular weight of 191.23, with its structure confirmed by various analytical techniques, including 1H NMR, 13C NMR, IR, GCMS, and chiral HPLC. The incorporation of a gem-dimethyl group at the 5-position biases the conformation of the adjacent C(4)-stereodirecting group, enhancing stereocontrol in synthetic applications (Bull et al., 2006).

Scientific Research Applications

1. Field: Medicine and Healthcare

• Application : Scientific research is used to develop new drugs, medical treatments, and vaccines. It is also used to understand the causes and risk factors of diseases, as well as to develop new diagnostic tools and medical devices.

2. Field: Environmental Sciences

• Application : Siderophores, a class of small molecules known for their high iron binding capacity, have applications in environmental sciences. These applications include biological pest control, ecological pollution remediation, and heavy metal ion removal.
• Methods : The methods of application often involve the use of siderophores in various environmental settings. For example, siderophores can be used to bind and remove heavy metals from contaminated water or soil.
• Results : The outcomes of this research can lead to the development of new methods for environmental remediation. These results are often quantified through measures such as the amount of heavy metals removed from a contaminated site, or the reduction in pest populations following the introduction of a biological control agent.